Cas no 2029667-63-6 (1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine)

• Product Name: 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine
• CAS No: 2029667-63-6
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 5797679
• PubChem ID: 165855004
• Update Time: 2025-06-23

1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine
• 2029667-63-6
• EN300-1111963

• Inchi： 1S/C8H14F2N4/c1-2-6(3-7(9)10)4-14-5-12-8(11)13-14/h5-7H,2-4H2,1H3,(H2,11,13)
• InChI Key： LPRANHRGDUHJJH-UHFFFAOYSA-N
• SMILES： FC(CC(CC)CN1C=NC(N)=N1)F

Computed Properties

• Exact Mass: 204.11865279g/mol
• Monoisotopic Mass: 204.11865279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.7Ų

Additional information on 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine

Introduction to 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine (CAS No: 2029667-63-6)

1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 2029667-63-6, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of fluorine atoms and an ethyl substituent in its molecular structure contributes to its distinct chemical characteristics, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular framework of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine incorporates a 1H-1,2,4-triazol core, which is a well-documented scaffold in medicinal chemistry. Triazoles are known for their ability to interact with biological targets such as enzymes and receptors, often leading to the development of compounds with antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in this compound, particularly the 2-ethyl-4,4-difluorobutyl side chain, further modulates its pharmacokinetic and pharmacodynamic profiles. This side chain not only enhances the compound's solubility but also influences its metabolic stability and binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential interactions of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine with various biological receptors. Studies suggest that the fluorine atoms may play a crucial role in stabilizing the compound's binding affinity by increasing electronic density at key interaction points. Additionally, the ethyl group could contribute to hydrophobic interactions with hydrophobic pockets of target proteins. These insights have prompted further investigation into the compound's potential as a lead molecule for drug discovery.

In the realm of medicinal biology, the synthesis and characterization of 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine have been accompanied by rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have confirmed the structural integrity of the compound and provided valuable insights into its conformational dynamics. The high-resolution NMR data have been instrumental in elucidating the connectivity between different functional groups within the molecule.

The fluorinated triazole derivatives have been extensively studied for their bioactivity against a range of pathogens. Preliminary in vitro studies have demonstrated that 1-(2-ethyl-4,4-difluorobutyl)-1H-1,2,4-triazol-3-amine exhibits promising antimicrobial properties against certain bacterial strains. The presence of fluorine atoms has been shown to enhance the compound's ability to disrupt bacterial cell membranes by increasing its lipophilicity. This property makes it particularly interesting for developing novel antibiotics that can overcome existing resistance mechanisms.

Moreover, the structural features of this compound make it a candidate for further exploration in anticancer research. Triazole-based molecules have been reported to inhibit key enzymes involved in tumor growth and progression. The ethyl side chain in 1-(2ethyl44difluorobutyl) 11H12 14triazol 3amine may facilitate interactions with specific cancer-related proteins by modulating hydrogen bonding networks. Ongoing research aims to identify potential oncogenic pathways that this compound could target effectively.

The synthesis of 1(2ethyl44difluorobutyl) 11H12 14triazol 3amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have optimized synthetic pathways to minimize byproduct formation while maximizing efficiency. The use of fluorinated reagents has been particularly crucial in introducing fluorine atoms into the molecular framework without compromising overall structural integrity.

The pharmacokinetic profile of 2029667 63 6, as inferred from preliminary studies, suggests that it may exhibit favorable absorption distribution metabolism excretion (ADME) properties. The balance between lipophilicity and polarizability enhances its ability to cross biological membranes while maintaining stability within biological systems. These characteristics are essential for developing compounds that can reach therapeutic targets effectively after administration.

Future directions in research on 2029667 63 6 include exploring its potential as an intermediate in synthesizing more complex drug candidates. By modifying specific functional groups or introducing additional heterocycles into its structure researchers aim to enhance its bioactivity against various diseases including infectious disorders inflammatory conditions and neoplasms The versatility offered by this scaffold makes it an attractive platform for innovative drug design strategies